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For Researchers, Scientists, and Drug Development Professionals

The emergence of drug resistance is a significant hurdle in cancer therapy. TJ191, also known

as uliledlimab (or TJD5), is a novel humanized monoclonal antibody targeting CD73, an ecto-

enzyme that plays a crucial role in promoting an immunosuppressive tumor microenvironment.

By inhibiting CD73, uliledlimab aims to restore and enhance the anti-tumor immune response,

offering a promising strategy to overcome resistance to conventional and targeted therapies.

This guide provides a comparative analysis of TJ191's performance in the context of drug-

resistant cancer models, supported by available experimental data.

Mechanism of Action: Reversing Immune Evasion
Drug resistance in cancer is often associated with an immunosuppressive tumor

microenvironment. CD73, expressed on cancer and stromal cells, contributes to this by

converting extracellular adenosine monophosphate (AMP) into adenosine. Adenosine then

binds to A2A receptors on T cells and other immune cells, dampening their anti-tumor activity.

This process is implicated in resistance to various therapies, including checkpoint inhibitors and

chemotherapy.
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TJ191 (uliledlimab) is designed to block the enzymatic activity of CD73, thereby reducing the

production of immunosuppressive adenosine. This action is intended to "release the brakes" on

the immune system, allowing for a more robust attack against tumor cells, particularly in

combination with other immunotherapies.
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Figure 1. Mechanism of Action of TJ191 (Uliledlimab) in the Tumor Microenvironment.

Performance of TJ191 (Uliledlimab) in Preclinical
and Clinical Settings
Preclinical and early-phase clinical studies have demonstrated the potential of uliledlimab,

particularly in combination with checkpoint inhibitors, to overcome resistance and enhance anti-

tumor activity.

Preclinical Evidence
Preclinical studies have shown that combining uliledlimab with a PD-(L)1 antibody results in a

superior and synergistic inhibitory effect on tumor growth compared to PD-(L)1 monotherapy.[1]

[2] This suggests that by targeting the adenosine pathway, uliledlimab can help overcome

resistance to checkpoint inhibitors.

Clinical Trial Data
Early-phase clinical trials have provided encouraging results for uliledlimab in combination with

other immunotherapies in patients with advanced solid tumors, including those who have

developed resistance to prior treatments.

Table 1: Clinical Performance of TJ191 (Uliledlimab) in Combination Therapies
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Trial Identifier
Combination
Therapy

Cancer Type

Key Findings
in Patient
Population
(including
treatment-
experienced)

Reference

NCT03835949

Uliledlimab +

Atezolizumab

(PD-L1 inhibitor)

Advanced Solid

Tumors

In heavily pre-

treated patients,

an Objective

Response Rate

(ORR) of 23%

and a Disease

Control Rate

(DCR) of 46%

were observed.

One patient who

had previously

failed nivolumab

(a PD-1 inhibitor)

achieved a

partial response.

[1][3][4]

NCT04322006 Uliledlimab +

Toripalimab (PD-

1 inhibitor)

Non-Small Cell

Lung Cancer

(NSCLC)

In a cohort where

approximately

80% of patients

had low PD-L1

expression (a

population less

responsive to

checkpoint

inhibitors), the

combination

showed an ORR

of 26% and a

DCR of 73.7%.

Clinical response

appeared to

[5]
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correlate with

higher CD73

expression.

Comparison with Alternative CD73 Inhibitors
Several other CD73 inhibitors are in development, offering a point of comparison for TJ191.

These include oleclumab (a monoclonal antibody) and quemliclustat (AB680, a small molecule

inhibitor).

Table 2: Comparative Overview of CD73 Inhibitors
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Feature TJ191 (Uliledlimab) Oleclumab
Quemliclustat
(AB680)

Modality Monoclonal Antibody Monoclonal Antibody Small Molecule

Target CD73 CD73 CD73

Reported Preclinical

Performance

Synergistic tumor

growth inhibition with

PD-(L)1 inhibitors.[1]

[2]

Inhibition of tumor

growth in various

models, including in

combination with anti-

PD-1/PD-L1

antibodies and

chemotherapy.[6]

Restored T cell

function and

increased anti-tumor

activity of PD-1

blockade in a

melanoma model.[7]

[8][9]

Reported Clinical

Performance (in

combination)

ORR of 23-26% in

heavily treated

advanced solid tumors

and NSCLC with low

PD-L1.[1][3][4][5]

In a Phase I/II study

with durvalumab,

ORR was 2.4% in

colorectal cancer,

4.8% in pancreatic

cancer, and 9.5% in

EGFR-mutant

NSCLC.[10]

In combination with

chemotherapy and

zimberelimab (PD-1

inhibitor) in metastatic

pancreatic cancer, an

ORR of 38% was

observed.[11]

Key Differentiator

Binds to a unique

epitope of CD73,

potentially avoiding

the "hook effect" seen

with some other CD73

antibodies.[1][3]

Potently and

selectively inhibits

CD73 catalytic activity

via steric blocking and

inter-dimer

crosslinking.[6]

A potent, reversible,

and selective small-

molecule competitive

inhibitor.[8]

It is important to note that direct head-to-head comparative studies of these agents in drug-

resistant models are limited in the public domain. The clinical data presented are from different

studies with varying patient populations and methodologies, making direct comparisons

challenging.

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.prnewswire.com/news-releases/i-mab-presents-phase-1-data-on-highly-differentiated-cd73-antibody-uliledlimab-at-asco-2021-301294819.html
https://www.nasdaq.com/press-release/i-mab-presents-phase-1-data-on-highly-differentiated-cd73-antibody-uliledlimab-at
https://pmc.ncbi.nlm.nih.gov/articles/PMC10264501/
https://pubmed.ncbi.nlm.nih.gov/35405741/
https://arcusbio.com/wp-content/uploads/2022/06/Piovesan-2022-Mol-Cancer-Ther-Targeting-CD73-with-Quemliclustat.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9381133/
https://www.prnewswire.com/news-releases/i-mab-presents-phase-1-data-on-highly-differentiated-cd73-antibody-uliledlimab-at-asco-2021-301294819.html
https://www.fiercebiotech.com/biotech/asco-i-mab-s-checkpoint-inhibitor-drug-helper-uliledlimab-sees-early-promise-tecentriq
https://ascopubs.org/doi/10.1200/JCO.2021.39.15_suppl.2511
https://www.prnewswire.com/news-releases/i-mab-reports-latest-phase-2-clinical-data-of-its-differentiated-cd73-antibody-uliledlimab-301555755.html
https://www.researchgate.net/publication/369801043_First-in-human_study_of_oleclumab_a_potent_selective_anti-CD73_monoclonal_antibody_alone_or_in_combination_with_durvalumab_in_patients_with_advanced_solid_tumors
https://www.youtube.com/watch?v=A7IcHGZOr7Q
https://www.prnewswire.com/news-releases/i-mab-presents-phase-1-data-on-highly-differentiated-cd73-antibody-uliledlimab-at-asco-2021-301294819.html
https://www.fiercebiotech.com/biotech/asco-i-mab-s-checkpoint-inhibitor-drug-helper-uliledlimab-sees-early-promise-tecentriq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10264501/
https://arcusbio.com/wp-content/uploads/2022/06/Piovesan-2022-Mol-Cancer-Ther-Targeting-CD73-with-Quemliclustat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580464?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed experimental protocols are crucial for the interpretation and replication of scientific

findings. Below are generalized methodologies for key experiments cited in this guide.

In Vitro Drug-Resistant Cell Line Proliferation Assay
This assay is used to determine the concentration of a drug that inhibits cell growth by 50%

(IC50).

Cell Culture: Drug-resistant cancer cell lines are cultured under standard conditions.

Resistance may be inherent or induced by chronic exposure to a specific chemotherapeutic

agent.

Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of

the investigational drug (e.g., uliledlimab) alone or in combination with a second agent (e.g.,

a chemotherapeutic drug).

Incubation: Cells are incubated for a defined period (e.g., 72 hours).

Viability Assessment: Cell viability is measured using a colorimetric assay such as MTT or a

fluorescence-based assay.

Data Analysis: The IC50 values are calculated from the dose-response curves. A significant

decrease in the IC50 of a chemotherapeutic agent in the presence of the investigational drug

indicates reversal of resistance.
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Figure 2. Workflow for In Vitro Drug Resistance Proliferation Assay.

In Vivo Xenograft Model of Drug-Resistant Cancer
This model evaluates the anti-tumor efficacy of a drug in a living organism.
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Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

Tumor Implantation: Human drug-resistant cancer cells are subcutaneously injected into the

flanks of the mice.

Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-

200 mm³). Mice are then randomized into treatment and control groups.

Treatment Administration: The investigational drug (e.g., uliledlimab) is administered via a

clinically relevant route (e.g., intravenously or intraperitoneally), alone or in combination with

another therapeutic agent. The control group receives a vehicle.

Tumor Measurement: Tumor volume is measured periodically (e.g., twice weekly) using

calipers. The formula (Length x Width²) / 2 is commonly used to calculate tumor volume.[12]

Efficacy Evaluation: The primary endpoint is typically tumor growth inhibition (TGI),

calculated as the percentage reduction in tumor volume in the treated group compared to the

control group.[12] Other endpoints may include survival and analysis of tumor-infiltrating

immune cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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